Cas no 2624135-91-5 (4-methyl-1,3,8-triazatricyclo7.5.0.0,2,7tetradeca-2,4,6,8-tetraene-6-carboxylic acid hydrochloride)

• Product Name: 4-methyl-1,3,8-triazatricyclo7.5.0.0,2,7tetradeca-2,4,6,8-tetraene-6-carboxylic acid hydrochloride
• CAS No: 2624135-91-5
• MF: C₁₃H₁₆ClN₃O₂
• MW: 281.738041877747
• CID: 5642477
• PubChem ID: 155978039
• Update Time: 2025-07-09

4-methyl-1,3,8-triazatricyclo7.5.0.0,2,7tetradeca-2,4,6,8-tetraene-6-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27755178
• 2624135-91-5
• 4-methyl-1,3,8-triazatricyclo[7.5.0.0,2,7]tetradeca-2,4,6,8-tetraene-6-carboxylic acid hydrochloride
• 4-methyl-1,3,8-triazatricyclo7.5.0.0,2,7tetradeca-2,4,6,8-tetraene-6-carboxylic acid hydrochloride

• Inchi： 1S/C13H15N3O2.ClH/c1-8-7-9(13(17)18)11-12(14-8)16-6-4-2-3-5-10(16)15-11;/h7H,2-6H2,1H3,(H,17,18);1H
• InChI Key： AUMXIEQHYZJNAC-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CC(C)=NC2=C1N=C1CCCCCN12)=O

Computed Properties

• Exact Mass: 281.0931045g/mol
• Monoisotopic Mass: 281.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų

Additional information on 4-methyl-1,3,8-triazatricyclo7.5.0.0,2,7tetradeca-2,4,6,8-tetraene-6-carboxylic acid hydrochloride

4-methyl-1,3,8-triazatricyclo[7.5.0.0²,⁷]tetradeca-2,4,6,8-tetraene-6-carboxylic acid hydrochloride: A Comprehensive Overview

In the rapidly evolving field of pharmaceutical chemistry, 4-methyl-1,3,8-triazatricyclo[7.5.0.0²,⁷]tetradeca-2,4,6,8-tetraene-6-carboxylic acid hydrochloride (CAS No. 2624135-91-5) has emerged as a compound of significant interest. This complex heterocyclic molecule, with its unique tricyclic structure and carboxylic acid hydrochloride functionality, presents intriguing possibilities for drug discovery and development. Researchers are particularly drawn to its potential as a pharmacophore in designing novel therapeutic agents.

The molecular architecture of 4-methyl-1,3,8-triazatricyclo[7.5.0.0²,⁷]tetradeca-2,4,6,8-tetraene-6-carboxylic acid hydrochloride combines multiple nitrogen-containing rings, which is particularly relevant in current medicinal chemistry trends focusing on nitrogen-rich heterocycles. This structural feature aligns with the growing demand for compounds that can interact with biological targets through multiple binding modes. The presence of both basic nitrogen centers and an acidic carboxylic group in the same molecule makes it particularly valuable for structure-activity relationship studies.

Recent literature searches reveal increasing interest in tricyclic nitrogen systems like this compound, particularly in the context of CNS-targeted therapeutics. The 4-methyl substitution pattern on the tricyclic core has been shown in related compounds to influence both lipophilicity and blood-brain barrier penetration, making this specific derivative worthy of investigation for potential neurological applications. These properties are currently among the most searched topics in drug design forums and medicinal chemistry databases.

The hydrochloride salt form of this compound offers practical advantages in pharmaceutical development, including improved solubility characteristics and crystalline stability - two key parameters frequently queried in formulation science discussions. Analytical chemists have noted that the protonated nitrogen centers in the triazatricyclo system create distinctive spectroscopic signatures, which are valuable for quality control in synthetic processes.

From a synthetic chemistry perspective, the construction of the [7.5.0.0²,⁷]tetradeca ring system presents interesting challenges that have been the subject of several recent methodology publications. The 6-carboxylic acid functionality serves as a versatile handle for further derivatization, allowing medicinal chemists to explore diverse structure-property relationships. This aspect aligns perfectly with current trends in fragment-based drug discovery, a hot topic in pharmaceutical research circles.

In the context of intellectual property landscapes, compounds with this triazatricyclic scaffold have appeared in recent patent applications covering various therapeutic areas. While specific biological data for 4-methyl-1,3,8-triazatricyclo[7.5.0.0²,⁷]tetradeca-2,4,6,8-tetraene-6-carboxylic acid hydrochloride may be limited in the public domain, the structural similarities to known bioactive molecules suggest potential applications in addressing current unmet medical needs.

The physicochemical properties of this compound, particularly its acid-base characteristics and partition coefficients, make it an interesting subject for ADME prediction models. These computational approaches are currently among the most searched topics in pharmaceutical development communities, as researchers seek to optimize compound properties earlier in the discovery pipeline.

Quality control of 4-methyl-1,3,8-triazatricyclo[7.5.0.0²,⁷]tetradeca-2,4,6,8-tetraene-6-carboxylic acid hydrochloride requires specialized analytical methods due to its complex structure. Recent advances in HPLC-MS techniques and multidimensional NMR have significantly improved the ability to characterize such compounds, addressing common queries in analytical method development forums.

As the pharmaceutical industry continues to explore novel chemical space, compounds like 4-methyl-1,3,8-triazatricyclo[7.5.0.0²,⁷]tetradeca-2,4,6,8-tetraene-6-carboxylic acid hydrochloride represent valuable additions to screening libraries. The current emphasis on underexplored heterocycles in drug discovery makes this compound particularly timely for research investigations.

In conclusion, 4-methyl-1,3,8-triazatricyclo[7.5.0.0²,⁷]tetradeca-2,4,6,8-tetraene-6-carboxylic acid hydrochloride (CAS No. 2624135-91-5) embodies several characteristics that align with contemporary pharmaceutical research priorities. Its complex polycyclic architecture, combined with multiple functional handles, positions it as a compelling subject for further study in various therapeutic contexts.